Cas no 1261230-09-4 (1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid)

• Product Name: 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid
• CAS No: 1261230-09-4
• MF: C₁₀H₁₂ClN₃O₂
• MW: 241.674180984497
• CID: 4565630
• Update Time: 2025-10-20

1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid

• Inchi： 1S/C10H12ClN3O2/c11-8-4-12-10(13-5-8)14-3-1-2-7(6-14)9(15)16/h4-5,7H,1-3,6H2,(H,15,16)
• InChI Key： CGIGXFWDPDACMC-UHFFFAOYSA-N
• SMILES： N1(C2=NC=C(Cl)C=N2)CCCC(C(O)=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid

1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid (CAS No. 1261230-09-4): A Comprehensive Overview

1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid (CAS No. 1261230-09-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This piperidine-carboxylic acid derivative features a unique molecular structure combining a chloropyrimidine moiety with a piperidine ring, making it particularly valuable for drug discovery applications.

The compound's molecular formula is C₁₀H₁₂ClN₃O₂, with a molecular weight of 241.68 g/mol. Its structural features include a 5-chloropyrimidin-2-yl group attached to the nitrogen atom of piperidine-3-carboxylic acid, creating a versatile scaffold for further chemical modifications. Researchers frequently search for "1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid synthesis" and "CAS 1261230-09-4 applications," reflecting the growing interest in this compound's potential.

In pharmaceutical chemistry, 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid serves as an important building block for developing kinase inhibitors and other therapeutic agents. The chloropyrimidine component is particularly valuable in medicinal chemistry, as evidenced by frequent searches for "chloropyrimidine derivatives in drug discovery." Recent studies suggest its potential in addressing current medical challenges, aligning with the trending search term "novel heterocyclic compounds for targeted therapies."

The compound's physicochemical properties make it suitable for various research applications. With moderate solubility in polar organic solvents and specific hydrogen bonding capabilities, it offers researchers flexibility in synthetic approaches. Common queries like "solubility of 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid" and "stability of CAS 1261230-09-4" indicate the practical considerations researchers have when working with this material.

Quality control of 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid typically involves HPLC analysis, with purity standards often exceeding 98%. The analytical community frequently searches for "HPLC methods for piperidine-carboxylic acid derivatives" and "CAS 1261230-09-4 characterization," highlighting the need for reliable analytical protocols. Proper storage conditions (typically 2-8°C in airtight containers) are crucial for maintaining compound integrity.

From a commercial perspective, the demand for 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid has been steadily increasing, particularly from pharmaceutical research organizations. Market analysts note growing interest in "custom synthesis of chloropyrimidine intermediates" and "piperidine building blocks for drug development," reflecting broader industry trends toward specialized heterocyclic compounds.

The safety profile of CAS 1261230-09-4 requires standard laboratory precautions, including proper personal protective equipment. While not classified as hazardous under normal handling conditions, researchers consistently search for "safety data for 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid" and "handling precautions for pyrimidine derivatives," demonstrating the scientific community's commitment to safe research practices.

Recent patent literature reveals innovative applications of 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid in developing new therapeutic agents, particularly in oncology and inflammatory diseases. This aligns with popular search queries like "emerging applications of pyrimidine-carboxylic acid hybrids" and "CAS 1261230-09-4 in medicinal chemistry." The compound's versatility continues to make it a valuable tool for addressing current healthcare challenges.

Environmental considerations for 1-(5-Chloro-pyrimidin-2-yl)-piperidine-3-carboxylic acid include proper disposal methods according to local regulations. The research community shows increasing interest in "green chemistry approaches for heterocyclic synthesis" and "sustainable production of pharmaceutical intermediates," reflecting broader environmental awareness in chemical research.

Future research directions for CAS 1261230-09-4 may explore its potential in developing novel materials or as a ligand in catalytic systems. The scientific community's curiosity is evident in searches for "innovative uses of chloropyrimidine derivatives" and "piperidine-carboxylic acids in materials science." As synthetic methodologies advance, this compound will likely find expanded applications across multiple scientific disciplines.